3-(Methyl(pentyl)amino)propanoic acid hydrochloride

Description

3-(Methyl(pentyl)amino)propanoic acid hydrochloride, also known as 3-(N-methyl-N-pentyl)amino propionic acid hydrochloride, is a chemical compound with potential therapeutic applications. It is synthesized through a Michael addition reaction between n-amylamine and acrylate, followed by a reaction with formic acid and formaldehyde . This compound is significant as an intermediate in the preparation of biphosphonate drugs, particularly ibandronate sodium, which is used in the prevention and treatment of osteoporosis and other bone diseases .

The compound exhibits several biological activities, including potential antiviral and anti-inflammatory effects, and may offer neuroprotective benefits by protecting neurons from oxidative stress. Studies suggest it can reduce muscle tone without affecting neurotransmitter release, indicating its potential as a treatment for spasticity, and it has been shown to inhibit myosin ATPase activity. In scientific research, 3-(Methyl(pentyl)amino)propanoic acid hydrochloride is used as a reference standard in analytical chemistry for method development and validation, as well as in studies related to cellular processes and molecular interactions.

Technically, 3-(Methyl(pentyl)amino)propanoic acid hydrochloride is known by the IUPAC name 3-[methyl(pentyl)amino]propanoic acid;hydrochloride, with the molecular formula $C_9H_{19}NO_2\cdot ClH$ and a molecular weight of 209.71 . Its role as an intermediate highlights its importance in the synthesis of pharmaceuticals, particularly in bone disease treatments . Another similar chemical compound is 3-(N-Methylpentylamino)propionic acid hydrochloride, which shares similar applications as an intermediate in drug preparation .

• CAS No.: 625120-81-2
• Product Name: 3-(Methyl(pentyl)amino)propanoic acid hydrochloride
• Molecular Formula: C9H20NO2Cl
• Molecular Weight: 209.71 g/mol
• IUPAC Name: 3-[methyl(pentyl)amino]propanoic acid;hydrochloride
• Standard InChI: InChI=1S/C9H19NO2.ClH/c1-3-4-5-7-10(2)8-6-9(11)12;/h3-8H2,1-2H3,(H,11,12);1H
• Standard InChIKey: YDWXRULMHQZBEX-UHFFFAOYSA-N
• SMILES: CCCCCN(C)CCC(=O)O.Cl
• Canonical SMILES: CCCCCN(C)CCC(=O)O.Cl
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 3-(N-Methyl-N-pentylamino)propionic Acid Hydrochloride; N-Methyl-N-pentyl-β-alanine Hydrochloride; Ibanic Acid Hydrochloride; Ibandronate Related Compound A
• PubChem Compound: 16726423
• Last Modified: Aug 15 2023